Cas no 1192018-53-3 (5-Propyl-2-(pyridin-4-yl)benzo[d]oxazole)

5-Propyl-2-(pyridin-4-yl)benzo[d]oxazole is a heterocyclic compound featuring a benzo[d]oxazole core substituted with a propyl group at the 5-position and a pyridin-4-yl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The pyridine ring enhances binding affinity in coordination chemistry, while the benzo[d]oxazole scaffold contributes to stability and fluorescence potential. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery, ligand design, and optoelectronic materials. The compound's synthetic versatility and structural rigidity make it a promising candidate for further functionalization and study in specialized chemical research.
5-Propyl-2-(pyridin-4-yl)benzo[d]oxazole structure
1192018-53-3 structure
Product Name:5-Propyl-2-(pyridin-4-yl)benzo[d]oxazole
CAS No:1192018-53-3
MF:C15H14N2O
MW:238.284463405609
CID:1092877
PubChem ID:52920130
Update Time:2025-05-28

5-Propyl-2-(pyridin-4-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Propyl-2-(pyridin-4-yl)benzo[d]oxazole
    • 5-propyl-2-pyridin-4-yl-1,3-benzoxazole
    • 1192018-53-3
    • 5-propyl-2-(pyridin-4-yl)-benzoxazole
    • SCHEMBL1026327
    • A907716
    • BFSHISSBOVTHEE-UHFFFAOYSA-N
    • 5-PROPYL-2-(PYRIDIN-4-YL)-1,3-BENZOXAZOLE
    • Inchi: 1S/C15H14N2O/c1-2-3-11-4-5-14-13(10-11)17-15(18-14)12-6-8-16-9-7-12/h4-10H,2-3H2,1H3
    • InChI Key: BFSHISSBOVTHEE-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CN=CC=2)=NC2=C1C=CC(=C2)CCC

Computed Properties

  • Exact Mass: 238.110613074g/mol
  • Monoisotopic Mass: 238.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.9Ų

5-Propyl-2-(pyridin-4-yl)benzo[d]oxazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-Propyl-2-(pyridin-4-yl)benzo[d]oxazole Pricemore >>

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